Cas no 1260813-98-6 (2-Chloro-4-(difluoromethoxy)benzonitrile)

• Product Name: 2-Chloro-4-(difluoromethoxy)benzonitrile
• CAS No: 1260813-98-6
• MF: C₈H₄ClF₂NO
• MW: 203.573267936707
• CID: 4989360
• Update Time: 2025-05-26

2-Chloro-4-(difluoromethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-4-(DIFLUOROMETHOXY)BENZONITRILE
• 2-Chloro-4-(difluoromethoxy)benzonitrile

• Inchi： 1S/C8H4ClF2NO/c9-7-3-6(13-8(10)11)2-1-5(7)4-12/h1-3,8H
• InChI Key： WBXJFRYWZLASKL-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=CC(=C1)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 2.9
• Topological Polar Surface Area: 33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-Chloro-4-(difluoromethoxy)benzonitrile

Introduction to 2-Chloro-4-(difluoromethoxy)benzonitrile (CAS No: 1260813-98-6)

2-Chloro-4-(difluoromethoxy)benzonitrile, identified by its Chemical Abstracts Service (CAS) number 1260813-98-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of benzonitrile derivatives, characterized by the presence of a nitrile group (-CN) attached to a benzene ring. The structural features of 2-Chloro-4-(difluoromethoxy)benzonitrile include a chlorine substituent at the 2-position and a difluoromethoxy group at the 4-position of the benzene ring. These specific substituents contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The synthesis and application of 2-Chloro-4-(difluoromethoxy)benzonitrile have been extensively explored in recent years, particularly in the development of novel therapeutic agents. The introduction of fluorine atoms into organic molecules is a well-documented strategy to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. In the case of 2-Chloro-4-(difluoromethoxy)benzonitrile, the presence of two fluorine atoms in the difluoromethoxy group significantly influences its electronic distribution and intermolecular interactions, which are critical for drug design.

Recent studies have highlighted the utility of 2-Chloro-4-(difluoromethoxy)benzonitrile as a building block in medicinal chemistry. Researchers have demonstrated its role in constructing complex molecular frameworks that exhibit promising biological activities. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are crucial in targeting various diseases, including cancer. The chlorine atom at the 2-position provides a handle for further functionalization via nucleophilic substitution reactions, allowing chemists to tailor the molecule for specific biological targets.

The difluoromethoxy group is particularly noteworthy due to its ability to enhance lipophilicity and reduce metabolic degradation. This feature has been leveraged in the design of drugs that require prolonged circulation times or improved oral bioavailability. Additionally, the nitrile group can serve as a precursor for further derivatization, such as hydrolysis to carboxylic acids or reduction to amines, expanding the synthetic possibilities.

In academic research, 2-Chloro-4-(difluoromethoxy)benzonitrile has been employed in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental transformations in modern organic synthesis. These reactions enable the introduction of diverse aryl groups onto the benzene ring, facilitating the creation of structurally diverse libraries for high-throughput screening. The versatility of 2-Chloro-4-(difluoromethoxy)benzonitrile in such reactions underscores its importance as a synthetic intermediate.

From an industrial perspective, the demand for 2-Chloro-4-(difluoromethoxy)benzonitrile has grown alongside advancements in drug discovery technologies. Pharmaceutical companies and contract research organizations (CROs) increasingly rely on specialized intermediates like this one to accelerate their R&D pipelines. The compound's well-documented synthetic routes and predictable reactivity make it an attractive choice for large-scale production.

The safety profile of 2-Chloro-4-(difluoromethoxy)benzonitrile is another critical consideration. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures must be followed to ensure safe laboratory practices. Personal protective equipment (PPE), such as gloves and safety goggles, is recommended when working with this compound to minimize exposure risks.

Future research directions may explore novel applications of 2-Chloro-4-(difluoromethoxy)benzonitrile in areas beyond traditional pharmaceuticals. For example, its potential use in materials science has not been fully explored. The unique electronic properties conferred by its substituents could make it useful in developing organic semiconductors or luminescent materials.

In conclusion, 2-Chloro-4-(difluoromethoxy)benzonitrile (CAS No: 1260813-98-6) is a multifaceted compound with significant implications in synthetic chemistry and drug development. Its structural features enable diverse chemical transformations and biological applications, making it an indispensable tool for researchers across multiple disciplines. As scientific understanding continues to evolve, the utility of this compound is expected to expand further, driving innovation in both academic and industrial settings.